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Compound of Interest

Compound Name: AZD1940

Cat. No.: B1665937

Disclaimer: A specific Safety Data Sheet (SDS) for AZD1940 is not publicly available. This
guidance is based on general best practices for handling potent pharmaceutical compounds
and investigational drugs. Researchers must conduct a site-specific and activity-specific risk
assessment before handling AZD1940 and consult with their institution's Environmental Health
and Safety (EHS) department.

AZD1940 is an investigational, peripherally selective cannabinoid agonist that binds with high
affinity to both CB1 and CB2 receptors.[1] While developed for neuropathic pain, it produced
central nervous system-related side effects in human clinical trials.[1] Observed adverse events
in clinical settings included postural dizziness, nausea, hypotension, and headache.[2] Due to
its potent biological activity and the absence of a comprehensive public safety profile,
AZD1940 should be handled as a potent compound with appropriate containment and personal
protective equipment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for minimizing exposure. The level of PPE should
be determined by a risk assessment that considers the quantity of the compound being
handled, its physical form (e.g., solid powder, solution), and the specific laboratory procedure.

Table 1: Recommended Personal Protective Equipment for Handling AZD1940
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General guidance on PPE for handling hazardous drugs recommends items such as gowns,

face masks, gloves, and hair covers.[3] For potent compounds, it is crucial to use PPE made of

proven resistant materials.[4]

Operational Plan: Handling Procedures

A step-by-step procedural approach is essential to ensure safety.

Experimental Protocol: Preparation of a 10 mM Stock Solution of AZD1940 in DMSO

e Preparation:

o Designate a specific work area within a certified chemical fume hood for handling

AZD1940.

o Assemble all necessary equipment and materials, including an analytical balance,

weighing paper, spatula, vials, and solvent (DMSO).

o Prepare a spill kit appropriate for the chemicals being used.

e Donning PPE:
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o Put on a disposable gown, ensuring complete coverage.

o Don an N95 respirator or a powered air-purifying respirator (PAPR).

o Put on safety goggles and a face shield.

o Don two pairs of nitrile gloves, ensuring the outer gloves overlap the cuffs of the gown.
e Weighing and Dissolving:

o Carefully weigh the desired amount of AZD1940 powder on an analytical balance inside
the fume hood.

o Transfer the powder to an appropriate vial.

o Add the calculated volume of DMSO to the vial to achieve a 10 mM concentration.

o Securely cap the vial and vortex or sonicate until the compound is fully dissolved.

e Labeling and Storage:

o Clearly label the vial with the compound name, concentration, solvent, date of preparation,
and appropriate hazard warnings.

o Store the stock solution according to the supplier's recommendations (e.g., at -20°C or
-80°C).

o Decontamination and Doffing PPE:

[e]

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

o

Carefully remove and dispose of all contaminated disposable materials in a designated
hazardous waste container.

o

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

[¢]

Wash hands thoroughly with soap and water after removing all PPE.
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Disposal Plan

All materials contaminated with AZD1940, including unused compounds, empty vials, and

disposable PPE, must be disposed of as hazardous waste.

Table 2: Disposal Guidelines for AZD1940 and Contaminated Materials

Waste Type

Disposal Procedure

Unused/Expired AZD1940

Collect in a clearly labeled, sealed container.
Dispose of through a certified hazardous waste
vendor. Do not dispose of down the drain or in

regular trash.

Contaminated Labware (e.g., vials, pipette tips)

Collect in a designated, puncture-resistant, and

sealed hazardous waste container.

Contaminated PPE (e.g., gloves, gown)

Place in a sealed bag or container labeled as

hazardous waste.

Aqueous Waste (from cleaning)

Collect in a sealed, labeled container. Do not
mix with other waste streams unless

compatibility is confirmed.

Investigational drugs must be destroyed in accordance with institutional guidelines and relevant

regulations, often involving incineration by a licensed facility.[5][6][7][8]
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© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://pharmacyservices.utah.edu/sites/g/files/zrelqx286/files/media/documents/2021/sop-ids-disposal-return-destruction-investigational-product.pdf
https://stanfordhealthcare.org/content/dam/SHC/health-care-professionals/investigational-drug-service/docs/investigational-product-disposal-return-destruction.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of AZD1940
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Caption: Workflow for the safe handling of AZD1940 in a laboratory setting.
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PPE Donning and Doffing Sequence
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Caption: Recommended sequence for putting on and taking off personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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